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Abstract

Regaloside K is a naturally occurring phenylpropanoid glycoside that has been isolated from
the Easter Lily, Lilium longiflorum Thunb.[1][2]. Despite its discovery, detailed information
regarding its specific biological activities, mechanism of action, and chemical synthesis remains
limited in publicly accessible scientific literature. This technical guide synthesizes the available
information on Regaloside K, including its discovery, chemical properties, and potential, albeit
unconfirmed, biological activities. Due to the limited availability of primary source data, this
guide also presents generalized experimental protocols for the isolation of similar compounds
from Lilium species and discusses the reported bioactivities of a related, but unconfirmed,
"regaloside." Further research is warranted to fully elucidate the therapeutic potential of
Regaloside K.

Discovery and History

Regaloside K was first reported in a 1991 publication by Miyase et al. in the Chemical &
Pharmaceutical Bulletin. This study focused on the isolation and characterization of phenolic
glycosides from the bulbs of Lilium longiflorum. While this foundational paper established the
existence and structure of Regaloside K, access to the full text has proven challenging, limiting
the inclusion of detailed experimental data from the original discovery.
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Subsequent mentions of Regaloside K in the scientific literature are sparse. It is cataloged by
several chemical suppliers, confirming its chemical structure and CAS number (138772-00-6)
[1]. A 2006 study by Nair et al. on the medicinal properties of Easter lily flowers reported the
cyclooxygenase (COX) and lipid peroxidation inhibitory activities of a compound identified as "a
regaloside”[3]. However, without access to the full study, it cannot be definitively confirmed if
this compound is Regaloside K. More recent research on phenylpropanoid glycosides from
Lilium species has focused on other related compounds, leaving a significant knowledge gap
regarding Regaloside K itself[4][5][6].

Chemical Properties

Regaloside K belongs to the class of phenylpropanoid glycosides, which are characterized by
a phenylpropanoid moiety linked to a sugar. The basic chemical information for Regaloside K
Is summarized in the table below.

Property Value Reference
Molecular Formula C18H24011 [1]
Molecular Weight 416.38 g/mol [1]

CAS Number 138772-00-6 [1]

Source Organism Lilium longiflorum Thunb. [11[2]

Caption: General chemical structure of Regaloside K.

Experimental Protocols
Generalized Isolation of Phenylpropanoid Glycosides
from Lilium species

Disclaimer: The specific experimental protocol for the isolation of Regaloside K from the
original 1991 publication by Miyase et al. could not be accessed. The following is a generalized
protocol based on methods reported for the isolation of other phenylpropanoid glycosides from
Lilium longiflorum and related species.[4][5][6]
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Generalized Isolation Workflow for Phenylpropanoid Glycosides
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Caption: Generalized workflow for the isolation of phenylpropanoid glycosides.

» Plant Material Preparation: Fresh or dried bulbs of Lilium longiflorum are collected and
ground into a fine powder.
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» Extraction: The powdered plant material is extracted exhaustively with methanol or ethanol at
room temperature. The extraction is typically repeated multiple times to ensure complete
recovery of the compounds.

« Filtration and Concentration: The combined extracts are filtered to remove solid plant
material, and the solvent is evaporated under reduced pressure to yield a crude extract.

o Solvent Partitioning: The crude extract is suspended in water and successively partitioned
with solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol, to
separate compounds based on their polarity. Phenylpropanoid glycosides are typically
enriched in the ethyl acetate and n-butanol fractions.

o Column Chromatography: The enriched fractions are subjected to column chromatography
using stationary phases like silica gel or Sephadex LH-20. Elution is performed with a
gradient of solvents (e.g., chloroform-methanol or methanol-water) to separate the
compounds into fractions.

» Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing the
target compounds are further purified by preparative HPLC on a C18 column with a mobile
phase such as a methanol-water or acetonitrile-water gradient.

 Structure Elucidation: The structure of the isolated pure compound is determined using
spectroscopic methods, including Nuclear Magnetic Resonance (NMR; 1H, 13C, COSY,
HMQC, HMBC) and Mass Spectrometry (MS).

Biological Activity

Disclaimer: The following information is based on a 2006 study by Nair et al. that investigated
the bioactivity of "a regaloside" from Easter lily flowers. It has not been definitively confirmed
that this compound is Regaloside K, and the detailed experimental protocols were not
accessible.[3]

Anti-inflammatory and Antioxidant Activity

The aforementioned study reported that a regaloside (compound 11 in the study) exhibited
inhibitory activity against lipid peroxidation and cyclooxygenase (COX) enzymes.[3]
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Biological Activity Result

Lipid Peroxidation Inhibition >20% inhibition at 10 ppm

COX-1 Inhibition Data not specified for the regaloside
COX-2 Inhibition Data not specified for the regaloside

The study indicated that kaempferol was the most potent COX inhibitor among the tested
compounds.[3] The regaloside's contribution to the overall anti-inflammatory and antioxidant
properties of Easter lily flowers warrants further investigation with a confirmed pure sample of
Regaloside K.

Mechanism of Action

There is currently no available information in the scientific literature regarding the specific
mechanism of action of Regaloside K. Phenylpropanoid glycosides as a class exhibit a wide
range of biological activities, and their mechanisms are often attributed to their antioxidant
properties, ability to modulate signaling pathways, and enzyme inhibition.[4][7]

Potential (Hypothetical) Mechanism of Action

Inflammatory Stimulus

Arachidonic Acid

Click to download full resolution via product page
Caption: Hypothetical inhibition of the cyclooxygenase pathway by Regaloside K.

Synthesis

There are no published reports detailing the chemical synthesis of Regaloside K. The
synthesis of phenylpropanoid glycosides is generally a complex, multi-step process involving
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the protection and deprotection of hydroxyl groups on both the phenylpropanoid and sugar
moieties, followed by a glycosylation reaction.

Future Directions

The current body of knowledge on Regaloside K is limited. To fully understand its potential as
a therapeutic agent, the following areas of research are critical:

« Confirmation of Biological Activity: Isolation of a pure standard of Regaloside K and
comprehensive screening for its biological activities, including anti-inflammatory, antioxidant,
anti-cancer, and anti-diabetic properties.

» Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling
pathways modulated by Regaloside K.

» Development of a Synthetic Route: Establishment of an efficient and scalable synthetic
method for Regaloside K to enable further pharmacological studies and the generation of
analogues for structure-activity relationship (SAR) studies.

e Pharmacokinetic and Toxicological Profiling: In vivo studies to determine the absorption,
distribution, metabolism, excretion (ADME), and toxicity profile of Regaloside K.

Conclusion

Regaloside K is a phenylpropanoid glycoside from Lilium longiflorum whose discovery has not
been followed by extensive research into its biological properties. While preliminary data on a
related compound suggests potential anti-inflammatory and antioxidant activities, these
findings require confirmation with a pure, authenticated sample of Regaloside K. The lack of
information on its synthesis and mechanism of action highlights significant opportunities for
future research to explore the therapeutic potential of this natural product. This technical guide
serves as a summary of the current, limited knowledge and a call for further investigation into
this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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